3-chloro-N-[4-(3,4-diethoxyphenyl)-1,2,5-oxadiazol-3-yl]-4-methoxybenzamide

• Molecular Formula: C20H20ClN3O5
• Molecular Weight: 417.8 g/mol
• IUPAC Name: 3-chloro-N-[4-(3,4-diethoxyphenyl)-1,2,5-oxadiazol-3-yl]-4-methoxybenzamide
• InChI: InChI=1S/C20H20ClN3O5/c1-4-27-16-9-6-12(11-17(16)28-5-2)18-19(24-29-23-18)22-20(25)13-7-8-15(26-3)14(21)10-13/h6-11H,4-5H2,1-3H3,(H,22,24,25)
• InChI Key: RDFRGIWNRRQMHA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NON=C2NC(=O)C3=CC(=C(C=C3)OC)Cl)OCC

Description

3-chloro-N-[4-(3,4-diethoxyphenyl)-1,2,5-oxadiazol-3-yl]-4-methoxybenzamide: is a chemical compound with the following properties:

Linear Formula: CHClNO

CAS Number: 19313-87-2

Molecular Weight: 213.666 g/mol

Preparation Methods

Industrial Production:: As of now, there is no widely established industrial production method for this compound. Researchers primarily synthesize it in the laboratory for specialized applications.

Chemical Reactions Analysis

Reactivity::

Oxidation: The compound may undergo oxidation reactions.

Reduction: Reduction reactions are possible.

Substitution: It can participate in substitution reactions.

Common Reagents and Conditions::

Reagents: Various oxidizing agents, reducing agents, and nucleophiles.

Conditions: Reaction conditions vary based on the specific reaction type.

Major Products:: The major products formed during reactions with this compound depend on the specific reaction conditions and reagents employed.

Scientific Research Applications

Chemistry::

Building Block: Researchers use it as a building block for designing novel molecules due to its unique structure.

Pharmacophore Exploration: Its oxadiazole moiety makes it interesting for drug discovery.

Biology and Medicine::

Biological Studies: Scientists investigate its interactions with biological targets.

Medicinal Chemistry: It may serve as a lead compound for drug development.

Industry::

Materials Science:

Mechanism of Action

The exact mechanism by which this compound exerts its effects remains an area of ongoing research. It likely interacts with specific molecular targets or pathways, but further studies are needed to elucidate these mechanisms.

Comparison with Similar Compounds

While detailed comparisons are scarce, researchers can explore similar compounds with related structures, such as (3-chloro-4,5-diethoxyphenyl)methanamine . the uniqueness of our compound lies in its specific substitution pattern and the presence of the oxadiazole ring.